Cas no 33758-39-3 (N-ethyl-N-phenylcarbamoyl chloride)

• Product Name: N-ethyl-N-phenylcarbamoyl chloride
• CAS No: 33758-39-3
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 313085
• PubChem ID: 96376
• Update Time: 2025-10-19

N-ethyl-N-phenylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• Carbamic chloride,ethylphenyl- (9CI)
• N-ethyl-N-phenylcarbamoyl chloride
• AC1L3WBK
• AC1Q3GBQ
• Aethyl-phenyl-carbamoylchlorid
• Aethylphenylharnstoffchlorid
• CTK4H1200
• EINECS 251-670-8
• ethyl(phenyl)carbamic chloride
• Ethyl(phenyl)carbamoyl chloride
• ethylphenylcarbamoyl chloride
• ethyl-phenyl-carbamoyl chloride
• N-Aethyl-carbanilsaeure-chlorid
• NCIOpen2_000570
• N-ethylphenylcarbamoyl chloride
• NSC71238
• NSC 71238
• 33758-39-3
• SCHEMBL5481370
• NSC-71238
• ethyl(phenyl)carbamicchloride
• DTXSID00187426
• CARBANILOYL CHLORIDE, N-ETHYL-
• Carbamic chloride, ethylphenyl-
• NS00029540
• 33BGY95BXH
• N-ETHYL-N-PHENYLCARBAMIC CHLORIDE
• AKOS006328133
• EN300-1244206
• CDGCUPPKLDOYGV-UHFFFAOYSA-N
• UNII-33BGY95BXH
• CARBAMIC CHLORIDE, N-ETHYL-N-PHENYL-

• Inchi： 1S/C9H10ClNO/c1-2-11(9(10)12)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： CDGCUPPKLDOYGV-UHFFFAOYSA-N
• SMILES： ClC(N(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 183.0452
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 2.87170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-ethyl-N-phenylcarbamoyl chloride

Comprehensive Overview of N-ethyl-N-phenylcarbamoyl chloride (CAS No. 33758-39-3): Properties, Applications, and Industry Insights

N-ethyl-N-phenylcarbamoyl chloride (CAS No. 33758-39-3) is a specialized organic compound widely recognized for its role as a key intermediate in synthetic chemistry. This compound, often referred to by its systematic name or CAS registry number, has garnered significant attention in pharmaceutical and agrochemical research due to its reactive carbamoyl chloride functional group. Its molecular structure, featuring an ethyl group and phenyl ring, enables diverse applications in the synthesis of ureas, carbamates, and other nitrogen-containing derivatives.

In recent years, the demand for N-ethyl-N-phenylcarbamoyl chloride has surged, driven by its utility in drug discovery and material science. Researchers frequently search for "CAS 33758-39-3 solubility" or "N-ethyl-N-phenylcarbamoyl chloride synthesis," reflecting growing interest in its physicochemical properties and synthetic pathways. The compound’s stability under controlled conditions and compatibility with various solvents make it a versatile reagent for nucleophilic substitution reactions.

From an industrial perspective, N-ethyl-N-phenylcarbamoyl chloride is pivotal in manufacturing advanced polymers and specialty chemicals. Its ability to act as a blocking agent or coupling component aligns with trends toward sustainable chemistry, as highlighted by searches for "green chemistry applications of carbamoyl chlorides." Innovations in catalytic processes have further optimized its production, reducing waste and energy consumption—a critical consideration for environmentally conscious manufacturers.

Analytical techniques such as HPLC and NMR are essential for characterizing CAS No. 33758-39-3, ensuring purity and consistency in research settings. Questions like "how to handle N-ethyl-N-phenylcarbamoyl chloride safely" underscore the importance of proper storage (e.g., under inert atmospheres) and handling protocols to maintain its reactivity. The compound’s spectral data and fragmentation patterns are well-documented, aiding in quality control across laboratories.

Emerging applications of N-ethyl-N-phenylcarbamoyl chloride include its use in photoactive materials and covalent organic frameworks (COFs). These developments respond to queries such as "CAS 33758-39-3 in material science" and "carbamoyl chloride derivatives for optoelectronics." By leveraging its electrophilic properties, scientists design novel polymers with tailored conductivity or light-responsive behavior, opening avenues in flexible electronics and sensors.

Regulatory compliance and patent landscapes also shape the discourse around 33758-39-3. Companies frequently investigate "suppliers of N-ethyl-N-phenylcarbamoyl chloride" alongside regulatory updates to ensure adherence to regional chemical guidelines. The compound’s inclusion in proprietary formulations for crop protection or medicinal chemistry underscores its commercial value while necessitating rigorous documentation.

Future research directions for N-ethyl-N-phenylcarbamoyl chloride may explore biocatalysis or flow chemistry to enhance scalability. As interest grows in "continuous flow synthesis of carbamoyl chlorides," this compound could benefit from automation-driven efficiency gains. Collaborative efforts between academia and industry will likely expand its role in next-generation synthetic methodologies.

In summary, N-ethyl-N-phenylcarbamoyl chloride (CAS No. 33758-39-3) remains a cornerstone in organic synthesis, with evolving applications that address both scientific and industrial challenges. Its adaptability to emerging technologies ensures continued relevance, making it a subject of persistent inquiry and innovation across multidisciplinary fields.